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Compound of Interest

Compound Name: 2-(4-Aminophenyl)ethanol

Cat. No.: B7734205

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 2-(4-Aminophenyl)ethanol, a key intermediate
in various chemical syntheses. Due to a lack of comprehensive experimental studies in publicly
available literature, this document summarizes the currently known qualitative solubility
information.

Core Concepts: Qualitative Solubility Profile

Multiple chemical and safety data sources consistently report that 2-(4-Aminophenyl)ethanol
is soluble in methanol.[1][2][3][4][5] One source further elaborates that the compound is "easily
soluble in methanol and highly polar solvents".[6] However, specific quantitative data, such as
the concentration of solute in a saturated solution at a given temperature, is not available in the
reviewed literature. This absence of numerical data prevents the creation of a comparative
solubility table across different solvents.

Future Research and Experimental Determination

The lack of quantitative solubility data for 2-(4-Aminophenyl)ethanol highlights a gap in the
existing chemical literature. For researchers and professionals in drug development, where
precise solubility is critical for formulation and bioavailability, experimental determination of
these values is necessary. The following section outlines a general experimental workflow for
determining the solubility of a compound like 2-(4-Aminophenyl)ethanol.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b7734205?utm_src=pdf-interest
https://www.benchchem.com/product/b7734205?utm_src=pdf-body
https://www.benchchem.com/product/b7734205?utm_src=pdf-body
https://www.fishersci.com/shop/products/2-4-aminophenyl-ethanol-97-thermo-scientific/AAL1522306
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7463332.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB7463332_EN.htm
https://www.fishersci.fi/shop/products/2-4-aminophenyl-ethanol-97-thermo-scientific/11358216
https://sincerechemical.com/product/2-4-aminophenylethanol-cas-104-10-9
https://www.guidechem.com/question/what-are-the-synthesis-and-app-id146086.html
https://www.benchchem.com/product/b7734205?utm_src=pdf-body
https://www.benchchem.com/product/b7734205?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7734205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Solubility Determination

A standard method for determining the solubility of a chemical compound is the shake-flask
method. This widely accepted technique can provide accurate and reproducible quantitative
solubility data. Below is a conceptual workflow for this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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